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Compound of Interest

Compound Name:
Sakamototide substrate peptide

TFA

Cat. No.: B1574792

Get Quote

Abstract & Substrate Identity
Sakamototide is a synthetic peptide substrate derived from the sequence of CRTC2 (CREB-

regulated transcription coactivator 2), specifically surrounding the Serine 171 phosphorylation

site. Unlike the "SAMS" peptide (derived from Acetyl-CoA Carboxylase), which is the classical

substrate for AMPK, Sakamototide is highly efficient for a broader subset of the AMPK-related

kinase family, particularly SIK (Salt-Inducible Kinase) and NUAK1, in addition to AMPK itself.

Establishing precise buffer conditions is critical to prevent high background noise and ensure

linear reaction kinetics, especially given the basic nature of the peptide’s C-terminus.
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Feature Detail

Name Sakamototide

Sequence H-ALNRTSSDSALHRRR-OH

Origin Human CRTC2 (residues surrounding Ser171)

Target Kinases AMPK (α1/α2), SIK (1, 2, 3), NUAK1

Phosphorylation Site Serine (equivalent to CRTC2 Ser171)

Solubility
Soluble in water or 50 mM HEPES; basic

residues (Arg) aid solubility.[1]

Mechanism of Action & Assay Logic
The assay relies on the transfer of the

-phosphate from ATP to the specific Serine residue within the Sakamototide sequence. The
presence of the Arginine-rich cluster (RRR) at the C-terminus serves two purposes: it mimics
the basophilic recognition motif required by AMPK-family kinases and facilitates binding to
phosphocellulose paper (P81) for radiometric assays.

Signaling & Reaction Diagram
The following diagram illustrates the kinase recognition logic and the critical role of buffer

components (Mg²⁺, ATP) in facilitating the phosphotransfer.
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Figure 1: Reaction mechanism showing the requirement for Mg-ATP chelation and specific

substrate recognition.

Recommended Buffer Conditions
The following buffer system is optimized to maintain the catalytic activity of SIK and AMPK

while preventing peptide aggregation.

Standard Kinase Assay Buffer (5X Stock)
Prepare a 5X concentrate to be diluted with water, enzyme, and substrate.
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Component Concentration (1X Final) Function & Rationale

HEPES (pH 7.4) 50 mM

Provides stable pH at

physiological range. Preferred

over Tris for temperature

stability.

MgCl₂ 10 mM

Essential cofactor. Must

exceed ATP concentration

(typically 10-fold) to ensure all

ATP is chelated as Mg-ATP²⁻.

EGTA 1 mM

Chelates Ca²⁺ to inhibit

contaminating calcium-

dependent kinases (e.g.,

CaMKK) ensuring specificity.

DTT 1 mM

Reducing agent. Maintains

enzyme stability by preventing

oxidation of Cysteine residues

in the kinase domain.

Tween-20 0.01% (v/v)

Non-ionic detergent. Prevents

the peptide and enzyme from

adhering to the plastic well

walls (critical for low-

concentration kinetics).

Critical Additives (Enzyme Specific)
For AMPK Assays: Add AMP (100–150 µM). AMPK is allosterically activated by AMP. Without

this, catalytic efficiency (

) will be significantly lower.

For SIK/NUAK Assays: AMP is not required, as these kinases are constitutively active or

activated by LKB1 phosphorylation, not allosterically by AMP.

Detailed Experimental Protocol
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This protocol describes a standard Radiometric (

P) Filter Binding Assay, which remains the gold standard for validating this peptide due to the
high background often seen with fluorescence polarization methods when using basic peptides.

Step 1: Reagent Preparation
Substrate Working Solution: Dissolve Sakamototide in deionized water to a stock of 2 mM.

Dilute to 200 µM working concentration in 1X Assay Buffer.

ATP Mix: Prepare a mix of cold ATP (100 µM final) and

(approx. 500 cpm/pmol).

Enzyme Mix: Dilute AMPK, SIK, or NUAK1 to 0.1–1.0 ng/µL in 1X Assay Buffer containing

0.1% BSA (BSA prevents enzyme loss at high dilutions).

Step 2: Reaction Setup
In a microcentrifuge tube or 96-well plate, combine:

20 µL Substrate Working Solution (Final: 200 µM Sakamototide)

10 µL Enzyme Mix

10 µL 1X Assay Buffer (or inhibitor/drug compound)

Equilibrate at 30°C for 5 minutes.

Initiate reaction by adding 10 µL of ATP Mix.

Total Volume: 50 µL

Incubate at 30°C for 15–30 minutes (ensure linear range).

Step 3: Termination & Detection
Stop the reaction by spotting 40 µL of the mixture onto P81 Phosphocellulose paper squares.

Wash the papers immediately in 75 mM Orthophosphoric Acid.
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Wash Logic: The acid protonates the basic Arginine residues (RRR) on Sakamototide,

binding it ionically to the anionic P81 paper. Unreacted ATP (negative charge) is washed

away.

Perform 3 washes (5 min each) with agitation.

Rinse once with Acetone (to dry).

Measure radioactivity via liquid scintillation counting.

Assay Workflow Diagram
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Figure 2: Step-by-step workflow for the radiometric Sakamototide kinase assay.

Troubleshooting & Optimization
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Problem Probable Cause Solution

High Background
Inadequate washing of P81

paper.

Ensure phosphoric acid

volume is sufficient (5 mL per

square). Increase wash steps

to 4.

Low Signal
Enzyme degradation or

oxidation.

Freshly add DTT to the buffer

(DTT oxidizes rapidly). Keep

enzyme on ice until use.

Non-Linear Kinetics
Substrate depletion (>10%

conversion).

Reduce incubation time or

enzyme concentration. Ideally,

consume <10% of

ATP/Peptide.

Precipitation Peptide aggregation.

Ensure 0.01% Tween-20 is

present. If stock is >5 mM,

verify solubility in water before

adding buffer salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. SAMS Peptide | CAS 125911-68-4 | Tocris Bioscience [tocris.com]

2. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Application Note: Recommended Buffer Conditions for
Sakamototide Peptide Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574792/docs#application-note-recommended-
buffer-conditions-for-sakamototide-peptide-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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